Cas no 1073355-14-2 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole is a boronic ester derivative featuring a benzooxadiazole core, commonly employed as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions. The tetramethyl dioxaborolane group enhances stability and solubility, facilitating handling and storage under ambient conditions. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its high purity and reactivity make it suitable for synthesizing advanced organic electronic materials, agrochemicals, and bioactive molecules. The benzooxadiazole moiety contributes to π-conjugation, making it useful in optoelectronic applications. Proper handling under inert conditions is recommended to preserve its integrity.

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole structure

1073355-14-2 structure

Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole

CAS No:1073355-14-2

MF:C₁₂H₁₅BN₂O₃

MW:246.070102930069

MDL:MFCD09842717

CID:827913

PubChem ID:46738004

Update Time:2025-06-07

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole
- Benzo[c][1,2,5]Oxadiazole-5-Boronic Acid, Pinacol Ester
- Benzofurazan-5-boronic acid pinacol ester
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-Benzoxadiazole
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzofurazan
- Benzofurazan-5-boronic acid, pinacol ester
- Benzo[c][1,2,5]oxadiazole-5-boronic acid pinacol ester
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furazan
- AMTB001
- SCHE
- SCHEMBL586615
- J-001866
- MFCD09842717
- 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzo[1,2,5]oxadiazole
- DA-38671
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,1,3-benzoxadiazole
- MQXANAGMQAYTMV-UHFFFAOYSA-N
- Benzo[c][1,2,5]oxadiazole-5-boronic acid pinacol ester, 97%
- 5-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2yl)benzo[c][1,2,5]oxadiazole
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)benzo[c][1,2,5]oxadiazole
- EN300-135458
- SY107230
- MB07878
- CS-0129596
- 1073355-14-2
- 5-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole
- Z1664292832
- BENZO[C][1,2,5]OXADIAZOL-5-YLBORONIC ACID PINACOL ESTER
- DTXSID60674160
- AS-2253
- AKOS015960264
- MDL： MFCD09842717
- Inchi： 1S/C12H15BN2O3/c1-11(2)12(3,4)17-13(16-11)8-5-6-9-10(7-8)15-18-14-9/h5-7H,1-4H3
- InChI Key： MQXANAGMQAYTMV-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC3C(C=2)=NON=3)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 246.11800
Monoisotopic Mass: 246.1175725g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.4

Experimental Properties

Melting Point: 87-91 °C
PSA: 57.38000
LogP: 1.52200

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Store long-term at 2-8°C

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB253387-1 g	Benzofurazan-5-boronic acid pinacol ester; 95+%	1073355-14-2		1g	€136.30	2023-04-27
abcr	AB253387-5 g	Benzofurazan-5-boronic acid pinacol ester; 95+%	1073355-14-2		5g	€413.40	2023-04-27
AK Scientific	AMTB001-250mg	Benzo[c][1,2,5]oxadiazole-5-boronic acid pinacol ester	1073355-14-2	98% (HPLC)	250mg	$29	2025-02-18
AK Scientific	AMTB001-1g	Benzo[c][1,2,5]oxadiazole-5-boronic acid pinacol ester	1073355-14-2	98% (HPLC)	1g	$57	2025-02-18
AK Scientific	AMTB001-5g	Benzo[c][1,2,5]oxadiazole-5-boronic acid pinacol ester	1073355-14-2	98% (HPLC)	5g	$228	2025-02-18
AK Scientific	AMTB001-10g	Benzo[c][1,2,5]oxadiazole-5-boronic acid pinacol ester	1073355-14-2	98% (HPLC)	10g	$450	2025-02-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T845927-250mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole	1073355-14-2	95%	250mg	￥197.00	2022-08-31
Chemenu	CM136259-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole	1073355-14-2	95%	1g	$251	2023-11-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T845927-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole	1073355-14-2	95%	1g	￥380.00	2022-08-31
Fluorochem	224437-1g	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole	1073355-14-2	95%	1g	￡64.00	2022-02-28

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[c][1,2,5]oxadiazole Related Literature

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